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Compound of Interest

Compound Name: BRD7-IN-1 free base

Cat. No.: B12430756 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bromodomain-containing protein 7 (BRD7) is a crucial member of the SWI/SNF chromatin

remodeling complex, playing a significant role in the regulation of gene expression.[1] It has

been identified as a tumor suppressor in various cancers, including breast, prostate, and

nasopharyngeal carcinoma.[2][3] BRD7 exerts its function through interaction with key cellular

proteins such as p53, BRCA1, and components of the insulin signaling pathway.[2][4][5] BRD7-

IN-1 is a small molecule inhibitor that targets the bromodomain of BRD7, thereby disrupting its

interaction with acetylated histones and modulating gene expression.[1] These application

notes provide detailed protocols for in vitro assays to investigate the activity of BRD7-IN-1 free
base.

Data Presentation
The inhibitory activity of compounds targeting BRD7 is often quantified by their half-maximal

inhibitory concentration (IC50). Below is a summary of reported IC50 values for a

representative BRD7 inhibitor, BRD7-IN-3 (also known as compound 1-78), which is a dual

inhibitor of BRD7 and the structurally similar BRD9.[6]
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Compound Target IC50 (µM) Assay Type Reference

BRD7-IN-3

(compound 1-78)
BRD7 1.6

Biochemical

Assay
[6]

BRD7-IN-3

(compound 1-78)
BRD9 2.7

Biochemical

Assay
[6]

Signaling Pathways
BRD7 is involved in multiple signaling pathways that are critical for cell cycle regulation, tumor

suppression, and metabolism. Understanding these pathways is essential for elucidating the

mechanism of action of BRD7 inhibitors.

BRD7-Mediated Signaling Pathways
Caption: BRD7 signaling pathways in the nucleus and cytoplasm.

Experimental Protocols
The following are detailed protocols for key in vitro experiments to characterize the effects of

BRD7-IN-1 free base.

Experimental Workflow: Cellular Proliferation Assay
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Start

Seed cells in 96-well plates
(e.g., 5,000 cells/well)

Incubate for 24 hours to allow attachment

Treat cells with varying concentrations
of BRD7-IN-1 or DMSO (vehicle control)

Incubate for a defined period
(e.g., 48-72 hours)

Add proliferation reagent
(e.g., MTT, CCK-8, or EdU)

Incubate according to
manufacturer's protocol

Measure absorbance or fluorescence
using a plate reader

Analyze data and calculate IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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